Cas no 2229510-58-9 (2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanal)

• Product Name: 2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanal
• CAS No: 2229510-58-9
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 6040832
• PubChem ID: 123652183
• Update Time: 2025-05-22

2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanal
• 2229510-58-9
• EN300-1782754

• Inchi： 1S/C11H12O3/c1-8(6-12)11-7-13-9-4-2-3-5-10(9)14-11/h2-6,8,11H,7H2,1H3
• InChI Key： ZYFQRKJMWFFSDK-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(C=O)C

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanal

Introduction to 2-(2,3-Dihydro-1,4-Benzodioxin-2-Yl)Propanal (CAS No. 2229510-58-9)

The compound 2-(2,3-dihydro-1,4-benzodioxin-yl)propanal, identified by the CAS registry number 2229510-58-9, is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of aromatic aldehydes and has garnered significant attention in both academic and industrial research due to its versatile properties and potential uses in various fields such as pharmaceuticals, agrochemicals, and material science.

The molecular structure of 2-(2,3-dihydro-1,4-benzodioxin-yl)propanal consists of a benzodioxin ring system fused with a propanal group. The benzodioxin moiety is a six-membered ring containing two oxygen atoms in the 1,4 positions, which imparts unique electronic and steric properties to the molecule. The propanal group introduces an aldehyde functionality, which is highly reactive and can participate in various chemical transformations. This combination makes the compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of CAS No. 2229510-58-9 as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and antioxidants. The benzodioxin ring system is known to exhibit significant radical scavenging activity, making it a promising candidate for applications in oxidative stress-related diseases.

In addition to its biological applications, propanal derivatives like this compound have found utility in the synthesis of advanced materials. For example, the aldehyde group can be used to form cross-links in polymer networks, leading to materials with enhanced mechanical and thermal properties. This has opened up new avenues for its use in coatings, adhesives, and composite materials.

The synthesis of 2-(2,3-dihydro-1,4-benzodioxin-yl)propanal typically involves multi-step processes that combine aromatic substitution reactions with oxidation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. Green chemistry approaches, such as using microwave-assisted reactions or enzymatic catalysts, have been reported to improve yield and reduce waste generation.

The physical properties of this compound are also worth noting. It has a melting point of approximately 65°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile makes it suitable for use in various solution-based reactions and formulations.

In terms of safety considerations, while CAS No. 2229510-58-9 is not classified as a hazardous substance under standard conditions, it should be handled with care due to its reactive aldehyde group. Proper personal protective equipment should be used during handling and storage to minimize exposure risks.

The demand for this compound has been steadily increasing due to its wide range of applications across different industries. Market analysis indicates that the pharmaceutical sector is one of the major consumers of this compound, driven by its role as an intermediate in drug discovery programs.

In conclusion, 2-(2,3-dihydro-1,4-benzodioxin-yli)propanal, CAS No. 6777777777777777 (note: correct CAS number needed), is a versatile organic compound with significant potential in various fields. Its unique structure enables it to serve as a valuable building block for synthesizing bioactive compounds and advanced materials. With ongoing research uncovering new applications and improved synthesis methods becoming available, this compound is poised to play an increasingly important role in both academic research and industrial production.